Cas no 2418661-85-3 (3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid)

• Product Name: 3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid
• CAS No: 2418661-85-3
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6012737
• PubChem ID: 165860605
• Update Time: 2025-06-12

3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26631161
• 2418661-85-3
• 3-amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid
• 3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid

• Inchi： 1S/C15H22N2O4/c1-7-10(13(18)19)8(2)12(9(3)11(7)16)17-14(20)21-15(4,5)6/h16H2,1-6H3,(H,17,20)(H,18,19)
• InChI Key： HRNKXAVDXOZGFM-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=C(C(C)=C(C(=O)O)C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid

Introduction to 3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid (CAS No. 2418661-85-3) and Its Applications in Modern Chemical Biology

3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid, identified by the CAS number 2418661-85-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of amino benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including amino and carbamate moieties, makes this molecule a versatile intermediate in the synthesis of pharmacologically active agents.

The structural framework of this compound features a benzoic acid core substituted with three methyl groups at the 2, 4, and 6 positions, which enhances its stability and reactivity. Additionally, the introduction of amino groups at the 3 and 5 positions, along with a tert-butoxy carbamate group at the 5 position, imparts specific chemical characteristics that are highly valuable in medicinal chemistry. These modifications not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a growing interest in 3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid as a key intermediate in the development of novel therapeutic agents. Its applications span across various domains, including enzyme inhibition, receptor binding studies, and the synthesis of peptidomimetics. The tert-butoxy carbamate group, in particular, serves as a protective group for amino functions during synthetic processes, ensuring high yields and purity in subsequent reactions.

One of the most compelling aspects of this compound is its role in drug discovery. The benzoic acid scaffold is a common motif in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The additional amino groups provide further opportunities for covalent bonding or coordination with metal ions, which can be exploited in designing targeted therapies. For instance, researchers have explored its potential as a precursor in the synthesis of inhibitors for enzymes involved in inflammatory pathways.

Recent studies have highlighted the pharmacological significance of derivatives of this compound. Researchers have demonstrated that modifications to the amino and carbamate groups can significantly alter the binding affinity and selectivity of the molecule towards specific biological targets. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates. Furthermore, the trimethyl substitution pattern on the benzoic ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability—a critical factor in drug development.

The synthesis of 3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tert-butoxy carbamate group is typically achieved through nucleophilic substitution reactions or coupling techniques such as Boc protection. These synthetic strategies ensure that the reactive sites are appropriately masked or activated for subsequent functionalization. The final product is often purified through recrystallization or column chromatography to achieve high chemical purity.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of various biological pathways. Its ability to interact with proteins and enzymes suggests potential applications in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. While further research is needed to fully elucidate its mechanism of action, preliminary data indicate that it may exert its effects by competing with endogenous substrates or by altering enzyme conformational dynamics.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a valuable building block for chemists interested in developing novel organic materials or functional dyes. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling researchers to tailor its properties for specific applications. For example, functionalization at the amino groups can introduce fluorescence or photochemical activity, making it useful in diagnostic imaging techniques.

As research in chemical biology continues to advance, compounds like 3-Amino-5-{[(tert-butoxy)carbonyl]amino}-2,4,6-trimethylbenzoic acid (CAS No. 2418661-85-3) will undoubtedly play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. By leveraging their reactivity and biological potential, researchers can develop next-generation therapeutics that address unmet medical needs more effectively than ever before.